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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for Dibutyl
Sulphoxide (DBSO), a versatile organosulfur compound. Aimed at researchers, scientists, and

professionals in drug development, this document compiles essential Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed

experimental protocols.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Dibutyl Sulphoxide.

Table 1: NMR Spectroscopic Data
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Nucleus Solvent Data Reference

¹H NMR Not specified

A spectrum is available in the

electronic supplementary

information from a 2011 article

in Organic & Biomolecular

Chemistry.

¹³C NMR Not specified

A spectrum is available in the

electronic supplementary

information from a 2011 article

in Organic & Biomolecular

Chemistry.[1]

Table 2: Infrared (IR) Spectroscopy Data
Vibrational Mode Observed Frequency (cm⁻¹) Reference

S=O Stretch ~1044 [1][2]

Table 3: Mass Spectrometry (MS) Data
Technique Parameter

Observed Value

(m/z)
Reference

Low-Resolution Mass

Spectrometry (LRMS)
[M+H]⁺ 163 [1]

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Top 3 Peaks 29, 41, 57 [3]

Experimental Protocols
The following are detailed methodologies for obtaining the spectroscopic data presented

above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To obtain ¹H and ¹³C NMR spectra of Dibutyl Sulphoxide.

Materials:

Dibutyl Sulphoxide sample

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

5 mm NMR tubes

Pipettes

Glass wool

Procedure:

Sample Preparation:

Dissolve 5-25 mg of Dibutyl Sulphoxide in approximately 0.6-0.7 mL of a suitable

deuterated solvent in a clean, dry vial. For ¹³C NMR, a more concentrated solution (50-100

mg) may be required.

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5

mm NMR tube to remove any particulate matter.

Ensure the liquid height in the NMR tube is approximately 4-5 cm.

Cap the NMR tube securely.

Instrument Setup:

Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth.

Place the sample into the NMR magnet.

Data Acquisition:

Lock onto the deuterium signal of the solvent.
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Shim the magnetic field to achieve optimal homogeneity.

Tune the probe for the desired nucleus (¹H or ¹³C).

Set appropriate acquisition parameters (e.g., pulse sequence, number of scans, spectral

width).

Acquire the spectrum.

Data Processing:

Apply Fourier transformation to the raw data.

Phase the spectrum to obtain a flat baseline.

Reference the spectrum using the residual solvent peak or an internal standard (e.g.,

TMS).

Integrate the peaks in the ¹H spectrum.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of neat Dibutyl Sulphoxide.

Materials:

Dibutyl Sulphoxide sample (liquid, as its melting point is 31-34°C)

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or salt plates (e.g.,

NaCl)

Pipette

Cleaning solvent (e.g., isopropanol or acetone)

Lens tissue

Procedure (using ATR):
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Background Scan:

Ensure the ATR crystal is clean and dry.

Record a background spectrum of the empty ATR crystal to account for atmospheric CO₂

and H₂O.

Sample Application:

Place a small drop of liquid Dibutyl Sulphoxide directly onto the ATR crystal.

Data Acquisition:

Acquire the sample spectrum. The instrument's software will automatically ratio the

sample spectrum to the background spectrum to generate the final absorbance or

transmittance spectrum.

Cleaning:

Clean the ATR crystal thoroughly with a suitable solvent and a soft tissue after the

measurement.

Procedure (using salt plates for a thin film):

Background Scan:

Place the empty salt plate holder in the spectrometer and run a background scan.

Sample Preparation:

Place one or two drops of liquid Dibutyl Sulphoxide onto one salt plate.

Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film.

Data Acquisition:

Place the "sandwiched" salt plates into the sample holder and acquire the spectrum.

Cleaning:
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Disassemble the salt plates and clean them immediately with a suitable dry solvent. Store

them in a desiccator.

Mass Spectrometry (MS)
Objective: To determine the mass-to-charge ratio of Dibutyl Sulphoxide.

Materials:

Dibutyl Sulphoxide sample

A suitable volatile solvent (e.g., methanol, acetonitrile)

Mass spectrometer with an Electrospray Ionization (ESI) source

Procedure:

Sample Preparation:

Prepare a dilute solution of Dibutyl Sulphoxide (typically in the micromolar to picomolar

concentration range) in a suitable solvent. The solvent should be compatible with the ESI

source.

Instrument Setup:

Calibrate the mass spectrometer using a known standard.

Set the ESI source parameters, including the capillary voltage, nebulizing gas flow, and

drying gas temperature.

Set the mass analyzer to scan over an appropriate m/z range (e.g., 50-500 amu).

Data Acquisition:

Introduce the sample solution into the ESI source via direct infusion using a syringe pump

at a low flow rate (e.g., 5-20 µL/min).

Acquire the mass spectrum. For enhanced accuracy, data can be acquired in both positive

and negative ion modes. To observe the [M+H]⁺ ion, a small amount of acid (e.g., formic
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acid) can be added to the sample solution.

Data Analysis:

Identify the molecular ion peak (e.g., [M+H]⁺ or [M+Na]⁺) to determine the molecular

weight of the compound.

Analyze the fragmentation pattern, if any, to gain structural information.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like Dibutyl Sulphoxide.
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Caption: Workflow for Spectroscopic Analysis of Dibutyl Sulphoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1346571?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DI-N-BUTYL SULFOXIDE(2168-93-6) 1H NMR [m.chemicalbook.com]

2. scs.illinois.edu [scs.illinois.edu]

3. utsouthwestern.edu [utsouthwestern.edu]

To cite this document: BenchChem. [Spectroscopic Profile of Dibutyl Sulphoxide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346571#spectroscopic-data-of-dibutyl-sulphoxide-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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